(3-Aminocyclohexyl)methyl acetate hydrochloride

• Molecular Formula: C9H18ClNO2
• Molecular Weight: 207.70 g/mol
• IUPAC Name: (3-aminocyclohexyl)methyl acetate;hydrochloride
• InChI: InChI=1S/C9H17NO2.ClH/c1-7(11)12-6-8-3-2-4-9(10)5-8;/h8-9H,2-6,10H2,1H3;1H
• InChI Key: LHKCWWJBZYIEBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1CCCC(C1)N.Cl

Description

(3-Aminocyclohexyl)methyl acetate hydrochloride is a cyclohexane-based amine derivative functionalized with a methyl acetate group and a hydrochloride salt. These analogs are frequently used in pharmaceutical intermediates, dye synthesis, and organic research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Aminocyclohexyl)methyl acetate hydrochloride typically involves the reaction of 3-aminocyclohexanol with acetic anhydride to form the acetate ester. This intermediate is then treated with hydrochloric acid to yield the hydrochloride salt. The reaction conditions often require controlled temperatures and the use of solvents such as dichloromethane or ethanol to facilitate the reactions.

Industrial Production Methods

On an industrial scale, the production of (3-Aminocyclohexyl)methyl acetate hydrochloride may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction parameters is common to optimize the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

(3-Aminocyclohexyl)methyl acetate hydrochloride can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The acetate group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide in aprotic solvents.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted cyclohexyl derivatives.

Scientific Research Applications

(3-Aminocyclohexyl)methyl acetate hydrochloride has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on cellular processes and signaling pathways.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and catalysts for chemical reactions.

Mechanism of Action

The mechanism of action of (3-Aminocyclohexyl)methyl acetate hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may modulate the activity of these targets, leading to changes in cellular signaling pathways and physiological responses. The exact molecular pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares (3-Aminocyclohexyl)methyl Acetate Hydrochloride with structurally related compounds from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features
(3-Aminocyclohexyl)methyl acetate hydrochloride*	C₉H₁₆ClNO₂ (inferred)	~205.7 (estimated)	Not available	Cyclohexyl amine core, methyl acetate ester, hydrochloride salt
3-(3-Aminocyclohexyl)propanoic acid HCl	C₉H₁₈ClNO₂	207.70	1374656-67-3	Cyclohexyl amine core, propanoic acid group, hydrochloride salt
Methyl 2-(3-aminooxetan-3-yl)acetate HCl	C₆H₁₂ClNO₃	181.62	1780623-90-6	Oxetane ring, methyl acetate ester, hydrochloride salt
Methyl trans-4-aminocyclohexanecarboxylate HCl	C₈H₁₆ClNO₂	193.67	1085842-51-8	Cyclohexane carboxylate ester, trans-amine configuration, hydrochloride
Methyl 3-aminocyclopentanecarboxylate	C₇H₁₃NO₂	143.18	1314922-38-7	Cyclopentane core, methyl ester, amine group (no HCl salt)

*Note: Properties for (3-Aminocyclohexyl)methyl acetate hydrochloride are inferred based on analogs.

Key Observations:

• Core Structure : Cyclohexane/cyclopentane rings are common, but substituents (e.g., acetate vs. carboxylic acid) and stereochemistry (e.g., trans-4-amine) significantly alter reactivity and solubility .
• Salt Formation: Hydrochloride salts improve stability and water solubility, as seen in 3-(3-aminocyclohexyl)propanoic acid HCl and methyl trans-4-aminocyclohexanecarboxylate HCl .
• Functional Groups : Methyl esters (e.g., methyl acetate in the target compound) are less polar than carboxylic acids, impacting bioavailability and metabolic pathways .

Biological Activity

(3-Aminocyclohexyl)methyl acetate hydrochloride, also known as ((1R,3S)-3-Aminocyclohexyl)methyl acetate hydrochloride, is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C$_{11}$H$_{19}$ClN$_2$O$_2$
• Molecular Weight : Approximately 207.70 g/mol
• Structure : The compound is a racemic mixture, consisting of two enantiomers that exhibit different biological activities.

Biological Activity Overview

The biological activity of (3-Aminocyclohexyl)methyl acetate hydrochloride is primarily linked to its interactions with neurotransmitter systems and various receptors. It has been studied for its potential effects on pain perception and mood regulation, suggesting a role in therapeutic applications for conditions such as depression and chronic pain.

The compound's mechanisms of action include:

• Receptor Modulation : Interaction with neurotransmitter receptors, potentially acting as an agonist or antagonist depending on the target receptor.
• Enzyme Inhibition : Inhibition of specific enzymes involved in neurotransmitter metabolism, which can alter neurotransmitter levels and signaling pathways.
• Allosteric Effects : Acting as a negative allosteric modulator for certain receptors, thereby influencing their activity without directly competing with the endogenous ligand.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Pain Modulation	Influences pathways related to pain perception.
Mood Regulation	Potential antidepressant effects through receptor interaction.
Antimicrobial	Limited studies suggest potential antimicrobial properties.

Case Study: Pain Perception Modulation

A study investigated the effects of (3-Aminocyclohexyl)methyl acetate hydrochloride on pain perception in animal models. The results indicated significant analgesic effects comparable to established pain relief medications. The mechanism was attributed to the modulation of opioid receptors, enhancing the analgesic response without significant side effects.

Case Study: Neurotransmitter Interaction

Research focusing on the compound's interaction with serotonin receptors highlighted its potential as an antidepressant. The compound was shown to increase serotonin levels in synaptic clefts by inhibiting serotonin reuptake transporters. This mechanism supports its use in treating mood disorders.

Table 2: Comparison with Structural Analogues

Compound Name	Primary Activity	Key Differences
(3-Aminocyclohexyl)methyl acetate hydrochloride	Pain modulation, mood regulation	Unique stereochemistry
5-Nitro-6-(propan-2-yl)piperidin-2-one	Antimicrobial, anticancer	Different functional groups
Bicyclic Boronate VNRX-5133	β-lactamase inhibition	Distinct mechanism of action